Cas no 2140978-36-3 (3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2140978-36-3
• MF: C₁₀H₁₁ClF₃N
• MW: 237.649252176285
• CID: 6276252
• PubChem ID: 165631238
• Update Time: 2025-06-08

3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1948311
• 2140978-36-3

• Inchi： 1S/C10H11ClF3N/c1-10(15,9(13)14)5-6-2-3-7(12)4-8(6)11/h2-4,9H,5,15H2,1H3
• InChI Key： FULISRDXSAUHJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(C(F)F)N)F

Computed Properties

• Exact Mass: 237.0532115g/mol
• Monoisotopic Mass: 237.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2140978-36-3) in Modern Chemical Research

The compound 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine, identified by its CAS number 2140978-36-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features including a chloro and fluoro substituted aromatic ring and a difluoro methylamine moiety, has garnered attention for its potential applications in the development of novel therapeutic agents.

Recent research has highlighted the compound's significance in the design of bioactive molecules. The presence of both chloro and fluoro substituents on the aromatic ring enhances its interaction with biological targets, making it a valuable scaffold for drug discovery. The difluoro group contributes to metabolic stability, a critical factor in pharmaceutical development. These structural attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In the realm of synthetic chemistry, the preparation of 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine involves sophisticated methodologies that leverage modern techniques such as transition metal catalysis and fluorination strategies. These approaches not only ensure high yield but also minimize unwanted byproducts, aligning with the growing emphasis on green chemistry principles. The synthesis of this compound exemplifies the precision and innovation inherent in contemporary chemical research.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Studies have demonstrated its efficacy in preclinical models, particularly in modulating pathways associated with inflammation and neurodegeneration. The fluoro substituent, known for its ability to enhance binding affinity and bioavailability, plays a crucial role in these interactions. This has sparked interest among researchers looking to develop next-generation therapeutics.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine due to its versatility. By modifying its structure, scientists aim to optimize pharmacokinetic properties and target specific diseases more effectively. For instance, modifications at the methylpropan-2-amine moiety have shown promise in enhancing solubility and reducing toxicity, making it an attractive candidate for clinical translation.

Advances in computational chemistry have further accelerated the discovery process for this compound. Molecular modeling techniques allow researchers to predict how different structural variations will interact with biological targets, saving time and resources in the drug development pipeline. This interdisciplinary approach combines expertise from organic chemistry, biochemistry, and computational science to drive innovation.

The environmental impact of synthesizing and utilizing 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine is another area of focus. Researchers are increasingly adopting sustainable practices to minimize waste and reduce energy consumption during production. Techniques such as flow chemistry and continuous manufacturing are being explored to enhance efficiency while adhering to environmental regulations.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate the sharing of knowledge and resources, leading to faster breakthroughs. The collective expertise within these collaborations ensures that investigations are rigorous and comprehensive, addressing both scientific challenges and practical considerations.

Future directions for research on 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine include exploring its role in personalized medicine. By tailoring derivatives to individual patient profiles, researchers hope to achieve more precise therapeutic outcomes. Additionally, investigating its interactions with other molecules could uncover novel mechanisms of action that may lead to new treatment strategies.

In conclusion, 3-(2-chloro-4-fluorophenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2140978-36-3) stands as a testament to the progress being made in chemical research. Its unique structural features and promising biological activities make it a cornerstone in drug discovery efforts. As scientists continue to unravel its potential, this compound is poised to play a pivotal role in shaping the future of medicine.